![molecular formula C7H5BrN2O5 B188455 1-Bromo-5-methoxy-2,4-dinitrobenzene CAS No. 181995-71-1](/img/structure/B188455.png)
1-Bromo-5-methoxy-2,4-dinitrobenzene
Overview
Description
1-Bromo-5-methoxy-2,4-dinitrobenzene, also known as ERO1 Inhibitor I, Erodoxin, is a cell-permeable dinitrobromobenzene compound . It acts as a selective inhibitor of yeast Endoplasmic Reticulum Oxidase 1 (ERO1), but has somewhat weaker activity against mouse ERO1α . It is predicted to form thiol adducts and inhibits ERO1-dependent oxidation of thioredoxin-1 (Trx1) activity in vitro .
Molecular Structure Analysis
The empirical formula of this compound is C7H5BrN2O5 . Its molecular weight is 277.03 . The SMILES string representation isBrC(C=C(C(N+=O)=C1)OC)=C1N+=O
. Physical And Chemical Properties Analysis
This compound is a solid compound . It is yellow in color and has a solubility of 100 mg/mL in DMSO . It should be stored at 2-8°C .Mechanism of Action
Target of Action
The primary target of 1-Bromo-5-methoxy-2,4-dinitrobenzene is the Endoplasmic Reticulum Oxidase 1 (ERO1) . ERO1 is an enzyme that plays a crucial role in the formation of disulfide bonds in proteins, which are essential for protein folding and stability .
Mode of Action
This compound acts as a selective inhibitor of yeast ERO1, but has somewhat weaker activity against mouse ERO1α . It is predicted to form thiol adducts and inhibits ERO1-dependent oxidation of thioredoxin-1 (Trx1) activity in vitro . This interaction with its targets results in the inhibition of the enzyme’s activity, thereby affecting the formation of disulfide bonds in proteins .
Biochemical Pathways
The inhibition of ERO1 by this compound affects the protein folding process, glycosylation, and cell wall biosynthesis . These processes are crucial for the proper functioning of cells, and their disruption can lead to various cellular dysfunctions .
Pharmacokinetics
It is known that the compound is soluble in dmso , which suggests that it may have good bioavailability
Result of Action
The inhibition of ERO1 by this compound leads to a delay in carboxypeptidase Y (CPY) processing to the vacuolar form in yeast cells . This indicates that the compound’s action can have significant molecular and cellular effects, potentially disrupting normal cellular functions .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound should be protected from light and stored at a temperature between 2-8°C to maintain its stability . Furthermore, the compound’s action may be affected by the presence of other substances in the environment, such as other proteins or enzymes.
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
1-Bromo-5-methoxy-2,4-dinitrobenzene acts as a selective inhibitor of yeast Endoplasmic Reticulum Oxidase 1 (ERO1), but has somewhat weaker activity against mouse ERO1α . It is predicted to form thiol adducts and inhibits ERO1-dependent oxidation of thioredoxin-1 (Trx1) activity in vitro .
Cellular Effects
The compound has been shown to cluster with genes involved in protein folding, glycosylation, and cell wall biosynthesis . It also delays carboxypeptidase Y (CPY) processing to the vacuolar form in wild-type yeast cells .
Molecular Mechanism
The molecular mechanism of this compound involves the formation of thiol adducts and the inhibition of ERO1-dependent oxidation of Trx1 . This suggests that the compound may interact with these biomolecules at the molecular level, affecting their function and potentially leading to changes in gene expression.
Metabolic Pathways
Given its role as an inhibitor of ERO1, it may interact with enzymes or cofactors involved in the oxidative protein folding pathway .
properties
IUPAC Name |
1-bromo-5-methoxy-2,4-dinitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrN2O5/c1-15-7-2-4(8)5(9(11)12)3-6(7)10(13)14/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYWWRIKZBWQUGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrN2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50398287 | |
Record name | 1-Bromo-5-methoxy-2,4-dinitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50398287 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
181995-71-1 | |
Record name | 1-Bromo-5-methoxy-2,4-dinitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50398287 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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